Cas no 1057672-68-0 (3,6-dichloro-4-(trifluoromethyl)pyridazine)

• Product Name: 3,6-dichloro-4-(trifluoromethyl)pyridazine
• CAS No: 1057672-68-0
• MF: C₅HCl₂F₃N₂
• MW: 216.976049184799
• MDL: MFCD08704310
• CID: 1004414
• PubChem ID: 46847207
• Update Time: 2025-11-02

3,6-dichloro-4-(trifluoromethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3,6-DICHLORO-4-TRIFLUOROMETHYL-PYRIDAZINE
• 3,6-Dichloro-4-(trifluoromethyl)pyridazine
• PS-15435
• SCHEMBL1204974
• STL556062
• Z1269233150
• MFCD08704310
• DB-356689
• A858319
• AKOS005258367
• 3,6-Dichloro-4-(trifluoromethyl)pyridazine, 95%
• 1057672-68-0
• EN300-208058
• SY247929
• D96499
• SB12146
• 3,6-Dichloro-4-trifluoromethylpyridazine
• DTXSID70676756
• 3,6-Dichloro-4-trifluoromethyl pyridazine
• BBL102263
• CS-0106455
• 3,6-dichloro-4-(trifluoromethyl)pyridazine

• MDL： MFCD08704310
• Inchi： 1S/C5HCl2F3N2/c6-3-1-2(5(8,9)10)4(7)12-11-3/h1H
• InChI Key： FCAYXJJTFRBHIQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C(F)(F)F

Computed Properties

• Exact Mass: 215.9468879g/mol
• Monoisotopic Mass: 215.9468879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Melting Point: 45-50 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  

3,6-dichloro-4-(trifluoromethyl)pyridazine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on 3,6-dichloro-4-(trifluoromethyl)pyridazine

Comprehensive Overview of 3,6-Dichloro-4-(trifluoromethyl)pyridazine (CAS No. 1057672-68-0)

3,6-Dichloro-4-(trifluoromethyl)pyridazine (CAS No. 1057672-68-0) is a specialized heterocyclic compound that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and material science. This compound, characterized by its unique pyridazine core and trifluoromethyl substitution, offers a versatile platform for chemical modifications, making it a valuable building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications due to its potential in developing novel crop protection agents and bioactive molecules.

The structural features of 3,6-dichloro-4-(trifluoromethyl)pyridazine include two chlorine atoms at positions 3 and 6, along with a trifluoromethyl group at position 4. These functional groups contribute to its reactivity and stability, enabling its use in cross-coupling reactions and nucleophilic substitutions. Recent studies highlight its role in the synthesis of herbicides and fungicides, aligning with the growing demand for sustainable agricultural solutions. The compound’s lipophilicity and electron-withdrawing properties also make it a candidate for designing advanced electronic materials.

In the context of drug discovery, 3,6-dichloro-4-(trifluoromethyl)pyridazine serves as a precursor for small-molecule inhibitors targeting enzymes and receptors. Its fluorinated moiety is particularly noteworthy, as fluorination is a key strategy in modern medicinal chemistry to enhance metabolic stability and bioavailability. This aligns with current trends in precision medicine and the search for next-generation therapeutics. Additionally, the compound’s scalable synthesis has been optimized to meet industrial standards, addressing the need for cost-effective production methods.

From an environmental perspective, the use of 3,6-dichloro-4-(trifluoromethyl)pyridazine in green chemistry initiatives is being explored. Innovations in catalytic processes and solvent-free reactions aim to minimize waste and energy consumption, reflecting the broader shift toward sustainable chemical manufacturing. This compound’s compatibility with flow chemistry techniques further underscores its potential in high-throughput synthesis.

For researchers seeking reliable data on CAS No. 1057672-68-0, it is essential to consult peer-reviewed journals and patent literature, where its synthetic routes and applications are extensively documented. The compound’s spectroscopic properties (e.g., NMR, IR) and crystallographic data are also available in specialized databases, aiding in its characterization. As the scientific community continues to investigate fluorinated pyridazines, this compound remains a focal point for innovation in multiple disciplines.

In summary, 3,6-dichloro-4-(trifluoromethyl)pyridazine (CAS No. 1057672-68-0) exemplifies the intersection of chemical versatility and industrial applicability. Its role in advancing agrochemicals, pharmaceuticals, and materials science positions it as a critical component in contemporary research. Future developments may focus on expanding its utility in bioconjugation and nanotechnology, further solidifying its importance in the chemical sciences.